Cas no 27213-43-0 ((2z,4z,6z)-octadeca-2,4,6-trienoic Acid)

(2z,4z,6z)-octadeca-2,4,6-trienoic Acid structure
27213-43-0 structure
Product Name:(2z,4z,6z)-octadeca-2,4,6-trienoic Acid
CAS No:27213-43-0
MF:C18H30O2
MW:278.429605960846
CID:1429181
PubChem ID:6443051
Update Time:2025-04-20

(2z,4z,6z)-octadeca-2,4,6-trienoic Acid Chemical and Physical Properties

Names and Identifiers

    • (2Z,4Z,6Z)-octadeca-2,4,6-trienoic acid
    • 27213-43-0
    • 5(Z),9(Z),12(Z)-OCTADECATRIENOIC ACID
    • (2z,4z,6z)-octadeca-2,4,6-trienoic Acid
    • Inchi: 1S/C18H30O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h12-17H,2-11H2,1H3,(H,19,20)/b13-12-,15-14-,17-16-
    • InChI Key: ZUUFLXSNVWQOJW-DXYMGFMTSA-N
    • SMILES: OC(/C=C\C=C/C=C\CCCCCCCCCCC)=O

Computed Properties

  • Exact Mass: 278.2247
  • Monoisotopic Mass: 278.22458
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 13
  • Complexity: 301
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 3
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3
  • XLogP3: 7.2

Experimental Properties

  • Density: 0.924
  • Boiling Point: 422.2°C at 760 mmHg
  • Flash Point: 316°C
  • Refractive Index: 1.49
  • PSA: 37.3
  • LogP: 5.66050
Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent